![molecular formula C17H14FN3O2 B7628436 N-(2-fluoro-4-methylphenyl)-2-(4-oxoquinazolin-3(4H)-yl)acetamide](/img/structure/B7628436.png)
N-(2-fluoro-4-methylphenyl)-2-(4-oxoquinazolin-3(4H)-yl)acetamide
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Overview
Description
N-(2-fluoro-4-methylphenyl)-2-(4-oxoquinazolin-3(4H)-yl)acetamide, also known as FOA, is a chemical compound that has been synthesized for scientific research purposes. FOA is a member of the quinazoline family of compounds and has been found to have potential applications in the field of medicinal chemistry.
Mechanism of Action
The mechanism of action of N-(2-fluoro-4-methylphenyl)-2-(4-oxoquinazolin-3(4H)-yl)acetamide is not fully understood. However, it has been shown to inhibit the activity of certain enzymes that are involved in cancer cell growth and inflammation. This compound has also been found to disrupt the bacterial membrane, leading to bacterial cell death.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, leading to a decrease in cancer cell growth and inflammation. This compound has also been found to disrupt the bacterial membrane, leading to bacterial cell death. In addition, this compound has been found to have antioxidant properties, which may be beneficial in the treatment of certain diseases.
Advantages and Limitations for Lab Experiments
One advantage of N-(2-fluoro-4-methylphenyl)-2-(4-oxoquinazolin-3(4H)-yl)acetamide is that it is a highly pure compound that can be synthesized in large quantities. This makes it suitable for use in lab experiments. However, one limitation of this compound is that its mechanism of action is not fully understood, which makes it difficult to design experiments to investigate its effects.
Future Directions
There are several future directions for research on N-(2-fluoro-4-methylphenyl)-2-(4-oxoquinazolin-3(4H)-yl)acetamide. One area of interest is the development of this compound as an anti-cancer agent. Further research is needed to investigate its mechanism of action and to determine its efficacy in pre-clinical and clinical trials. Another area of interest is the development of this compound as an anti-inflammatory and anti-bacterial agent. Further research is needed to investigate its effects in animal models and to determine its potential for use in humans. Finally, further research is needed to investigate the antioxidant properties of this compound and its potential for use in the treatment of certain diseases.
Synthesis Methods
The synthesis of N-(2-fluoro-4-methylphenyl)-2-(4-oxoquinazolin-3(4H)-yl)acetamide involves the reaction of 2-fluoro-4-methylbenzoyl chloride with 3-amino-4-oxoquinazoline in the presence of a base. The reaction yields this compound as a white solid with a high purity. The synthesis method has been optimized and is reproducible, making it suitable for large-scale production.
Scientific Research Applications
N-(2-fluoro-4-methylphenyl)-2-(4-oxoquinazolin-3(4H)-yl)acetamide has been found to have potential applications in the field of medicinal chemistry. It has been shown to inhibit the growth of cancer cells and has potential as an anti-cancer agent. This compound has also been found to have anti-inflammatory properties and has potential as an anti-inflammatory agent. In addition, this compound has been found to have potential as an anti-bacterial agent.
Properties
IUPAC Name |
N-(2-fluoro-4-methylphenyl)-2-(4-oxoquinazolin-3-yl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14FN3O2/c1-11-6-7-15(13(18)8-11)20-16(22)9-21-10-19-14-5-3-2-4-12(14)17(21)23/h2-8,10H,9H2,1H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IDRVGRMYYKKFIJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NC(=O)CN2C=NC3=CC=CC=C3C2=O)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14FN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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